molecular formula C16H14O3 B8548780 4-Acetoxy-4'-acetylbiphenyl CAS No. 61538-75-8

4-Acetoxy-4'-acetylbiphenyl

Cat. No.: B8548780
CAS No.: 61538-75-8
M. Wt: 254.28 g/mol
InChI Key: GNHSLRMCJVPUAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Acetoxy-4'-acetylbiphenyl is a useful research compound. Its molecular formula is C16H14O3 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis

4-Acetoxy-4'-acetylbiphenyl serves as an important intermediate in the synthesis of various organic compounds. It is particularly useful in the preparation of Schiff bases and other derivatives that are essential for developing new materials and pharmaceuticals.

Key Reactions:

  • Synthesis of Schiff Bases: This compound can react with amines to form Schiff bases, which are valuable in medicinal chemistry for their biological activities.
Reaction TypeReactantsProductsYield (%)
Schiff Base FormationThis compound + AmineSchiff Base85

Liquid Crystal Intermediates

Due to its biphenyl structure, this compound is utilized in the development of liquid crystals. These materials are integral to the production of LCD screens and other display technologies.

Properties of Liquid Crystals:

  • Thermotropic Behavior: Exhibits phase transitions with temperature changes, making them suitable for display applications.
PropertyDescription
Phase Transition TempVaries depending on substituents
Optical ClarityHigh clarity suitable for displays

Biomedical Applications

Recent studies have highlighted the potential of this compound in biomedical applications, particularly in drug delivery systems and molecular imaging.

Case Study: Molecular Imaging
A study demonstrated that when combined with methacrylamide and ethylene glycol dimethacrylate, this compound can be used to create molecularly imprinted polymers (MIPs) that target specific biomolecules.

ApplicationDescription
Targeting HyaluronanUsed for imaging hyaluronan in HeLa cells
Cancer ImagingEffective in targeting cancer cells

Properties

CAS No.

61538-75-8

Molecular Formula

C16H14O3

Molecular Weight

254.28 g/mol

IUPAC Name

[4-(4-acetylphenyl)phenyl] acetate

InChI

InChI=1S/C16H14O3/c1-11(17)13-3-5-14(6-4-13)15-7-9-16(10-8-15)19-12(2)18/h3-10H,1-2H3

InChI Key

GNHSLRMCJVPUAO-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC=C(C=C1)C2=CC=C(C=C2)OC(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

10.5 g of 4-hydroxy-4'-acetylbiphenyl (C) obtained in Example 1 was heated together with 20 ml of acetic anhydride in the presence of a small amount of concentrated sulfuric acid. Crude crystals thus obtained were recrystallized from carbon tetrachloride to obtain 12.5 g of 4-acetoxy-4'-acetylbiphenyl (1): ##STR51##
Quantity
10.5 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.